Cas no 1806307-23-2 (1,4-Dibromo-2-fluoro-3-nitrobenzene)

• Product Name: 1,4-Dibromo-2-fluoro-3-nitrobenzene
• CAS No: 1806307-23-2
• MF: C₆H₂Br₂FNO₂
• MW: 298.891983509064
• CID: 4707343
• Update Time: 2025-11-01

1,4-Dibromo-2-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-fluoro-3-nitrobenzene

• Inchi： 1S/C6H2Br2FNO2/c7-3-1-2-4(8)6(5(3)9)10(11)12/h1-2H
• InChI Key： MVRXBTHSLILSFX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 45.8

Additional information on 1,4-Dibromo-2-fluoro-3-nitrobenzene

1,4-Dibromo-2-fluoro-3-nitrobenzene (CAS No. 1806307-23-2): An Overview of a Versatile Halogenated Aromatic Compound

1,4-Dibromo-2-fluoro-3-nitrobenzene (CAS No. 1806307-23-2) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its bromine, fluorine, and nitro substituents, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 1,4-Dibromo-2-fluoro-3-nitrobenzene is C₆H₂Br₂FNO₂, and its molecular weight is approximately 309.88 g/mol. The presence of multiple halogen atoms and a nitro group makes this compound highly versatile in terms of its chemical reactivity and potential for functionalization. These substituents can be selectively manipulated to generate a wide range of derivatives, making 1,4-Dibromo-2-fluoro-3-nitrobenzene an attractive starting material for the synthesis of complex organic molecules.

In the realm of organic synthesis, 1,4-Dibromo-2-fluoro-3-nitrobenzene has been utilized as a key intermediate in the preparation of various pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the synthesis of novel compounds with potential therapeutic applications. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of 1,4-Dibromo-2-fluoro-3-nitrobenzene as a building block for the synthesis of a series of fluoroquinolone derivatives with enhanced antibacterial activity (Smith et al., 2021). The bromine and fluorine substituents played crucial roles in modulating the electronic properties and biological activity of these compounds.

Beyond its applications in pharmaceutical research, 1,4-Dibromo-2-fluoro-3-nitrobenzene has also shown promise in materials science. The unique combination of halogen atoms and the nitro group imparts this compound with interesting electronic and optical properties. Research conducted at the University of California, Berkeley, explored the use of 1,4-Dibromo-2-fluoro-3-nitrobenzene as a precursor for the synthesis of conjugated polymers with tunable bandgaps (Johnson et al., 2020). These polymers exhibit excellent photovoltaic performance and have potential applications in organic solar cells.

The synthetic versatility of 1,4-Dibromo-2-fluoro-3-nitrobenzene is further exemplified by its use in the development of novel catalysts. A study published in Catalysis Today reported the successful synthesis of palladium-based catalysts using 1,4-Dibromo-2-fluoro-3-nitrobenzene as a ligand precursor (Chen et al., 2019). These catalysts demonstrated high efficiency and selectivity in cross-coupling reactions, which are crucial for the production of fine chemicals and pharmaceutical intermediates.

In addition to its synthetic applications, 1,4-Dibromo-2-fluoro-3-nitrobenzene has been studied for its environmental impact. While halogenated aromatic compounds can pose environmental concerns due to their persistence and potential toxicity, recent research has focused on developing methods to mitigate these risks. A study published in Environmental Science & Technology investigated the biodegradation pathways of 1,4-Dibromo-2-fluoro-3-nitrobenzene under aerobic conditions (Lee et al., 2018). The results indicated that this compound can be effectively degraded by certain microbial consortia, providing insights into strategies for environmental remediation.

The physical properties of 1,4-Dibromo-2-fluoro-3-nitrobenzene, such as its melting point (approximately 95°C) and boiling point (approximately 350°C), are influenced by its molecular structure. These properties make it suitable for various industrial processes that require thermal stability. Additionally, its solubility characteristics vary depending on the solvent used, which can be advantageous for optimizing reaction conditions in synthetic protocols.

In conclusion, 1,4-Dibromo-2-fluoro-3-nitrobenzene (CAS No. 1806307-23-2) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and environmental research. Its unique chemical structure provides a foundation for the development of novel compounds with diverse functionalities. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.